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Compound of Interest

4-Bromo-3-
Compound Name:
(trifluoromethyl)quinoline

cat. No.: B1278517

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Bromo-3-(trifluoromethyl)quinoline,
a key building block in medicinal chemistry and materials science. This document details its
commercial availability, physicochemical properties, synthetic methodologies, and potential
applications, with a focus on data relevant to research and development.

Core Compound Information

4-Bromo-3-(trifluoromethyl)quinoline is a halogenated quinoline derivative with the chemical
formula C10HsBrFsN. Its structure, featuring both a bromine atom and a trifluoromethyl group
on the quinoline scaffold, makes it a versatile reagent in organic synthesis. The trifluoromethyl
group can enhance metabolic stability and binding affinity of target molecules, while the
bromine atom provides a reactive handle for various cross-coupling reactions.

Commercial Availability

4-Bromo-3-(trifluoromethyl)quinoline (CAS No. 590371-97-4) is commercially available from
a range of chemical suppliers. The purity levels and available quantities vary, allowing for
procurement for both small-scale research and larger-scale development projects. A summary
of representative suppliers is provided below.
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) ) Available
Supplier CAS Number Purity .
Quantities

Aaron Chemicals 590371-97-4 95% 100mg, 250mg
GIHI CHEMICALS

590371-97-4 >99% Inquire for details
CO.,LIMITED
BLD Pharm 590371-97-4 Inquire for details Inquire for details
ZHIYUAN HIGH
TECH INDUSTRY 590371-97-4 98% Inquire for details
co.,ld
Hangzhou Fluoro
Pharmaceutical Co., 590371-97-4 >98% Inquire for details

Ltd.

Physicochemical Properties

A compilation of the key physicochemical properties of 4-Bromo-3-(trifluoromethyl)quinoline
is presented in the table below, based on data from various suppliers.

Property Value

Molecular Formula C1oHsBrFsN

Molecular Weight 276.05 g/mol

CAS Number 590371-97-4
Appearance Inquire with supplier
Purity >95% (Varies by supplier)

Synthesis and Experimental Protocols

The synthesis of 4-Bromo-3-(trifluoromethyl)quinoline can be achieved through multi-step
reaction sequences. While specific proprietary methods may be employed by commercial
suppliers, general synthetic strategies for related quinoline derivatives can be adapted. Two
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common methods for the construction of the quinoline core are the Pfitzinger reaction and the
Skraup synthesis.

Representative Synthetic Protocol: Pfitzinger-type
Reaction

A plausible synthetic route to 4-Bromo-3-(trifluoromethyl)quinoline could involve a Pfitzinger-
type condensation reaction. This would typically start from a substituted aniline and a [3-
ketoester containing the trifluoromethyl group, followed by bromination.

Step 1: Synthesis of 3-(Trifluoromethyl)quinolin-4-ol
¢ Reactants: 2-Aminobenzoic acid and ethyl 4,4,4-trifluoroacetoacetate.
e Procedure:

o A mixture of 2-aminobenzoic acid and ethyl 4,4,4-trifluoroacetoacetate is heated in a
suitable high-boiling solvent (e.g., Dowtherm A) or under neat conditions.

o The reaction is monitored by Thin Layer Chromatography (TLC) or High-Performance
Liguid Chromatography (HPLC) for the disappearance of starting materials.

o Upon completion, the reaction mixture is cooled, and the precipitated product is collected
by filtration.

o The crude product is washed with a suitable solvent (e.g., ethanol or diethyl ether) to
afford 3-(trifluoromethyl)quinolin-4-ol.

Step 2: Bromination to 4-Bromo-3-(trifluoromethyl)quinoline

e Reactants: 3-(Trifluoromethyl)quinolin-4-ol and a brominating agent (e.g., phosphorus
oxybromide (POBrs) or phosphorus tribromide (PBr3)).

e Procedure:

o 3-(Trifluoromethyl)quinolin-4-ol is treated with an excess of the brominating agent, either
neat or in a high-boiling inert solvent.
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o The reaction mixture is heated to reflux for several hours.

o After cooling, the mixture is carefully poured onto crushed ice to quench the excess
brominating agent.

o The aqueous mixture is neutralized with a base (e.g., sodium bicarbonate or sodium
hydroxide solution).

o The product is extracted with an organic solvent (e.g., ethyl acetate or dichloromethane).

o The combined organic layers are dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure.

o The crude product is purified by column chromatography on silica gel to yield 4-Bromo-3-
(trifluoromethyl)quinoline.
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Starting Materials
(2-Aminobenzoic acid,
Ethyl 4,4 4-trifluoroacetoacetate)

Condensation

Synthetic Workflow

Pfitzinger Reaction 3-(Trifluoromethyl)quinolin-4-ol

Bromination
(e.g., with POBr3)

4-Bromo-3-(trifluoromethyl)quinoline
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¢ To cite this document: BenchChem. [Commercial Availability and Technical Profile of 4-
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[https://www.benchchem.com/product/b1278517#commercial-availability-of-4-bromo-3-
trifluoromethyl-quinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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